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Compound of Interest

Compound Name: Axitinib metabolite M9

CAS No.: 1348044-24-5

Cat. No.: B1436982

Get Quote

Part 1: Executive Summary & Chemical Context
The Separation Challenge
Axitinib (AG-013736) is a potent tyrosine kinase inhibitor (TKI) targeting VEGFR-1, -2, and -3.

In biological matrices, Axitinib is extensively metabolized, primarily by CYP3A4/5 and UGT1A1.

[1][2][3]

While the N-glucuronide (M7) is the most abundant circulating metabolite, the oxidative

metabolites—specifically the Sulfoxide (M12) and the Mixed Sulfoxide/N-oxide (M9)—present a

distinct chromatographic challenge. Unlike the highly polar M7, M9 and M12 share significant

structural homology and lipophilicity with the parent drug, making them "critical pairs" in

reverse-phase separations.

Metabolite Profiles:

Axitinib (Parent): Lipophilic, basic indazole derivative.
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M9 (Target): Mixed Sulfoxide/N-oxide.[4] Elutes before Axitinib but often co-elutes with M12

without optimized selectivity.

M12: Sulfoxide.[4][5][6] Major oxidative metabolite.

M7: N-Glucuronide.[5][6] Highly polar, early eluting.

This protocol details a high-resolution UHPLC/HPLC method designed to resolve M9 from M12

and the parent Axitinib, ensuring accurate quantification in pharmacokinetic (PK) or stability

studies.

Part 2: Metabolic Pathway Visualization
To understand the elution order, one must visualize the structural modifications. The following

diagram illustrates the metabolic divergence.
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Figure 1: Metabolic pathway of Axitinib highlighting the formation of M9 and M12.[7] M9 is

structurally similar to M12, requiring high-efficiency columns for baseline resolution.

Part 3: Detailed Experimental Protocol
Method Development Logic
Why this column? Axitinib contains basic nitrogen atoms (indazole/pyridine rings). On standard

C18 silica columns at neutral pH, these interact with residual silanols, causing peak tailing. We

utilize a Charged Surface Hybrid (CSH) or Core-Shell column technology. These provide

superior peak shape for basic drugs at low pH and higher efficiency for separating the M9/M12

isobaric-like pairs.

Why this Mobile Phase? Ammonium Formate (pH ~3.5) is chosen over simple Formic Acid. The

presence of buffer salt (ammonium) screens the residual silanols better than acid alone,

sharpening the peaks of the oxidative metabolites.

Chromatographic Conditions (UHPLC/HPLC)
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Parameter Condition

Column

Waters XSelect CSH C18 (2.1 x 100 mm, 1.7

µm) ORPhenomenex Kinetex C18 (2.1 x 100

mm, 2.6 µm)

Mobile Phase A
10 mM Ammonium Formate in Water (pH 3.5

adjusted with Formic Acid)

Mobile Phase B Acetonitrile (LC-MS Grade)

Flow Rate
0.4 mL/min (UHPLC) or 1.0 mL/min (HPLC -

scale column accordingly)

Column Temp
45°C (Higher temp improves mass transfer for

M9/M12 separation)

Injection Vol 2 - 5 µL

Detection
UV at 320 nm (Primary) or MS/MS (See Section

3.4)

Run Time 12.0 Minutes

Gradient Profile
Note: A shallow gradient slope in the middle of the run is critical to separate M9 from M12.
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 90 10
Initial Hold (Elute

Salts)

1.0 90 10 Start Gradient

6.0 60 40

Critical Separation

Window (M7, M5

elute)

8.5 50 50
Elution of M9, M12,

then Axitinib

9.0 5 95 Wash Step

10.5 5 95 End Wash

10.6 90 10 Re-equilibration

12.0 90 10 End Run

Mass Spectrometry (MS/MS) Settings
For trace analysis of M9 in plasma/urine, MS/MS is required.

Ionization: ESI Positive Mode

Source Temp: 500°C

Capillary Voltage: 1.0 - 3.0 kV

MRM Transitions:

Axitinib: 387.1 → 356.1 (Quantifier)

M12 (Sulfoxide): 403.1 → 372.1 (Shift +16 Da)

M9 (Sulfoxide/N-oxide): 419.1 → 388.1 (Shift +32 Da vs Parent, or +16 vs M12)
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Note on M9: Depending on the exact oxidation site (N-oxide vs hydroxyl), the

fragmentation pattern may vary. Ensure to infuse reference standard if available. The M9

described in FDA/Smith et al. literature is often +32 Da (bis-oxygenated or sulfone/N-oxide

variants).

Part 4: Sample Preparation Workflow
Direct protein precipitation is often insufficient for separating trace metabolites due to matrix

suppression. Liquid-Liquid Extraction (LLE) is recommended for cleaner baselines.
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Figure 2: Liquid-Liquid Extraction (LLE) workflow optimized for recovery of Axitinib and its

lipophilic oxidative metabolites (M9, M12).[8]

Part 5: System Suitability & Troubleshooting
Acceptance Criteria
To ensure the method is distinguishing M9 from M12 and Axitinib:

Resolution (Rs): > 1.5 between M9 and M12 peaks.

Tailing Factor (Tf): < 1.3 for Axitinib (Parent).

Retention Time Repeatability: %RSD < 1.0% (n=6).

Troubleshooting Guide
Issue Probable Cause Corrective Action

M9 and M12 Co-elution Gradient slope too steep.

Decrease the gradient slope

between 6.0 and 8.5 minutes

(e.g., 0.5% B/min change).

Peak Tailing (Axitinib) Secondary silanol interactions.

Increase Ammonium Formate

concentration to 20mM or

switch to a fresh CSH column.

Drifting Retention Times pH instability.

Ensure Mobile Phase A is

buffered (Ammonium

Formate), not just acidified

water.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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